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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207

Essential Safety and Handling Guide for Aerosol
22

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Aerosol 22. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing exposure risk.

Quantitative Safety Data

The following table summarizes key quantitative safety data for the hazardous components of
Aerosol 22. It is important to note that while exposure limits for ethyl alcohol are well-
established, no official occupational exposure limits have been set for tetrasodium N-(1,2-
dicarboxyethyl)-N-octadecyl sulfosuccinamate. Therefore, handling procedures should focus on
minimizing any direct contact or aerosol generation.
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Chemical Component

Exposure Limits

Glove Breakthrough Time
(Approximate)

Ethyl Alcohol (Ethanol)

OSHA PEL: 1000 ppm (1900

mg/m?) TWA[1][2] NIOSH REL:

1000 ppm (1900 mg/m3)
TWA[1][2] ACGIH TLV: 1000
ppm STEL[3]

Disposable Nitrile (< 5-mil): <
15 minutes (for splash
protection only)[4] Thicker
Nitrile (> 8-mil): > 480
minutes[3] Butyl Rubber: > 480
minutes[5] Neoprene: > 60

minutes[6]

Tetrasodium N-(1,2-
dicarboxyethyl)-N-octadecyl

No established PEL, REL, or

TLV. May cause mild skin and

Data not available. Select

gloves based on ethyl alcohol

sulfosuccinamate eye irritation.[7][8] resistance.

TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL = Recommended
Exposure Limit; TLV = Threshold Limit Value; STEL = Short-Term Exposure Limit

Experimental Protocols: Glove Selection

The selection of appropriate gloves is critical when handling Aerosol 22 due to the presence of
ethyl alcohol. Breakthrough time, the time it takes for a chemical to permeate the glove
material, is a key factor. For tasks involving potential prolonged contact or immersion, gloves
with a breakthrough time of greater than 480 minutes, such as thicker nitrile or butyl rubber, are
recommended.[3][5] For incidental splash contact, disposable nitrile gloves (= 5-mil) may be
used, but they should be replaced immediately upon contamination.[4]

Procedural Guidance: Handling and Disposal of
Aerosol 22

This section provides a step-by-step guide for the safe handling and disposal of Aerosol 22
and associated waste.

Preparation and Engineering Controls

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of any aerosolized particles or vapors.
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e Ignition Sources: Aerosol 22 contains flammable components.[7] Ensure there are no open
flames, sparks, or hot surfaces in the vicinity of handling. Use spark-proof tools and
explosion-proof equipment.[7]

o Emergency Equipment: An eyewash station and safety shower should be readily accessible.
Fire extinguishing media suitable for alcohol fires (e.g., dry chemical, carbon dioxide, or
alcohol-resistant foam) should be available.

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory. The following donning and doffing procedure should be
followed meticulously.

Donning PPE:

Gown/Lab Coat: Don a clean, buttoned lab coat or a disposable gown.

o Gloves: Select gloves based on the intended task (see Glove Selection section). For
extended use, select thicker nitrile or butyl rubber gloves.[3][5] For short-term splash
protection, use disposable nitrile gloves (= 5-mil).[4] Inspect gloves for any signs of damage
before use.

o Eye Protection: Wear chemical splash goggles or a face shield.

o Respiratory Protection: If there is a risk of aerosol generation and work cannot be conducted
in a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

Doffing PPE:

o Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of
them in the designated hazardous waste container.

o Gown/Lab Coat: Remove the gown or lab coat by rolling it downwards, avoiding contact with
the contaminated exterior.

o Eye Protection: Remove eye protection.
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Hand Hygiene: Wash hands thoroughly with soap and water.

Handling and Use

Avoid direct contact with skin and eyes.[7]

Prevent the formation of aerosols. If the procedure has the potential to generate aerosols, it
must be performed within a fume hood.

Use the smallest quantity of material necessary for the experiment.

Spill Management

Evacuate: In case of a large spill, evacuate the immediate area.
Ventilate: Increase ventilation to the area.

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

Cleanup: Wearing appropriate PPE, collect the absorbed material and place it in a sealed,
labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Disposal Plan

Aerosol Cans: Do not dispose of Aerosol 22 cans in regular trash, even if they are
presumed to be empty. They are considered hazardous waste.

Contaminated Materials: All contaminated materials, including used gloves, absorbent pads,
and disposable lab coats, must be disposed of as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers. Follow your
institution's specific procedures for hazardous waste pickup and disposal.

Visual Workflow for Handling Aerosol 22
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The following diagram illustrates the key decision points and procedural flow for safely handling
and disposing of Aerosol 22.

Workflow for Handling Aerosol 22

Start: Prepare to Handle Aerosol 22
Assess Task: Splash Contact or Extended Use?

Select Disposable Nitrile Gloves (>=5-mil) Select Thicker Nitrile or Butyl Rubber Gloves

Don Full PPE:
- Gown/Lab Coat
- Selected Gloves
- Eye Protection
- Respirator (if needed)

Use Engineering Controls:
- Fume Hood
- No Ignition Sources

Handle Aerosol 22

Spill Occurred?

No

Task Complete Follow Spill Management Protocol

Doff PPE Correctly

Dispose of all materials
(can, gloves, etc.)
as Hazardous Waste
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Caption: Procedural workflow for safe handling and disposal of Aerosol 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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